2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide

• Molecular Formula: C23H21FN4O2
• Molecular Weight: 404.4 g/mol
• IUPAC Name: 2-[3-(2-fluorophenyl)-6-oxopyridazin-1-yl]-N-(1-propan-2-ylindol-4-yl)acetamide
• InChI: InChI=1S/C23H21FN4O2/c1-15(2)27-13-12-17-19(8-5-9-21(17)27)25-22(29)14-28-23(30)11-10-20(26-28)16-6-3-4-7-18(16)24/h3-13,15H,14H2,1-2H3,(H,25,29)
• InChI Key: SJBWXYRIXHOYJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC2=C(C=CC=C21)NC(=O)CN3C(=O)C=CC(=N3)C4=CC=CC=C4F

Description

Overview of 2-[3-(2-Fluorophenyl)-6-Oxopyridazin-1(6H)-yl]-N-[1-(Propan-2-yl)-1H-Indol-4-yl]Acetamide

2-[3-(2-Fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide is a heterocyclic organic compound characterized by a pyridazinone core fused with fluorophenyl and indolylacetamide substituents. Its molecular formula is C~24~H~22~FN~5~O~2~ , with a molecular weight of 431.47 g/mol . The structure integrates three key pharmacophoric elements:

• A pyridazinone ring (6-oxopyridazin-1(6H)-yl) at position 2, known for modulating electronic properties and bioactivity.
• A 2-fluorophenyl group at position 3 of the pyridazinone, enhancing lipophilicity and target binding.
• An N-(1-isopropylindol-4-yl)acetamide side chain, contributing to steric bulk and potential receptor interactions.

This hybrid architecture positions the compound as a candidate for studying structure-activity relationships (SAR) in medicinal chemistry, particularly in inflammation and oncology.

Property	Value
Molecular Formula	C~24~H~22~FN~5~O~2~
Molecular Weight	431.47 g/mol
Key Functional Groups	Pyridazinone, Fluorophenyl, Indolylacetamide
Potential Bioactivity	FPR agonism, Anti-inflammatory, Anticancer

Historical Context and Scientific Relevance

The compound’s design derives from advancements in pyridazinone chemistry, which gained traction in the 2010s for their role as formyl peptide receptor (FPR) agonists. Early studies demonstrated that pyridazin-3(2H)-ones with arylacetamide side chains exhibit potent immunomodulatory effects by activating neutrophil Ca^2+^ signaling. For instance, derivatives with 4-methoxybenzyl groups at position 4 showed EC~50~ values of 0.8–3.2 μM for FPR1 activation.

The integration of fluorinated aryl groups, as seen in this compound, emerged from SAR analyses indicating that electron-withdrawing substituents (e.g., fluorine) improve metabolic stability and target affinity. Concurrently, indole acetamide moieties were explored for their dual role in enhancing solubility and enabling π-π stacking with aromatic residues in binding pockets. A 2025 study on analogous structures (e.g., 2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide) reported IC~50~ values <10 μM against COX-2, underscoring the therapeutic potential of fluoropyridazinone-indole hybrids.

Scope and Objectives of the Research

This article systematically evaluates:

• Synthetic Pathways : Optimized routes for constructing the pyridazinone-indole scaffold.
• Physicochemical Properties : Solubility, logP, and stability profiles inferred from structural analogs.
• Biological Mechanisms : Predicted interactions with FPR1/2 receptors and downstream anti-inflammatory pathways.
• Comparative SAR : Role of fluorophenyl orientation (ortho vs. para) and indole N-substitution on activity.

By focusing on these areas, the review aims to bridge gaps in understanding multifunctional heterocycles while avoiding clinical speculations unrelated to core chemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide typically involves multi-step organic reactions. The process begins with the preparation of the pyridazinone core, followed by the introduction of the fluorophenyl group and the indole moiety. Common reagents used in these reactions include fluorobenzene, pyridazine, and indole derivatives. The reaction conditions often require the use of catalysts, solvents, and controlled temperatures to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Techniques such as continuous flow synthesis and automated reaction monitoring are employed to enhance production rates and ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles like amines, thiols, or halides, and electrophiles like alkyl halides or acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds. Substitution reactions can result in a variety of functionalized derivatives.

Scientific Research Applications

2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor modulation.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory, anticancer, and antimicrobial properties.

Industry: Utilized in the development of new materials, pharmaceuticals, and agrochemicals.

Mechanism of Action

The mechanism of action of 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways or interact with receptors that regulate cell growth and proliferation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of pyridazinone-acetamide hybrids. Key structural analogs and their distinguishing features are summarized below:

Structural and Functional Variations

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Notable Properties	References
Target Compound	2-fluorophenyl-pyridazinone, isopropylindole-acetamide	379.43	Lipophilic indole substituent; potential CNS activity due to fluorophenyl group
N-(4-Bromophenyl)-2-{3-methyl-5-[4-(methylthio)benzyl]-6-oxo-pyridazin-1(6H)-yl}acetamide (8a)	Methylthio-benzylpyridazinone, bromophenyl-acetamide	~437.3 (estimated)	Enhanced steric bulk from methylthio-benzyl group; potential antimicrobial activity
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[3-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxopyridazin-1(6H)-yl]acetamide (6c)	Piperazine-pyridazinone, antipyrine-acetamide	~518.5 (estimated)	Dual pharmacophores (piperazine and antipyrine); IR C=O peaks at 1711, 1665 cm⁻¹
2-[3-(4-Fluoro-2-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-[2-(6-fluoroindol-1-yl)ethyl]acetamide	4-fluoro-2-methoxyphenyl, 6-fluoroindole-ethyl	~438.4 (estimated)	Increased polarity from methoxy group; fluorinated indole may enhance bioavailability
2-(4,5-Dichloro-6-oxopyridazin-1(6H)-yl)-N-(piperidin-3-yl)acetamide (S15 derivative)	Dichloro-pyridazinone, piperidine-acetamide	305.1 (HCl salt)	Electron-withdrawing Cl substituents; LRMS [M+H]+ at 304.8

Key Insights from Structural Modifications

• Pyridazinone Substitutions: Electron-withdrawing groups (e.g., Cl in S15 derivatives) may enhance metabolic stability but reduce solubility . Fluorinated aryl groups (e.g., 2-fluorophenyl in the target compound) balance lipophilicity and membrane permeability, a feature shared with CNS-targeting drugs .
• Acetamide-Linked Moieties: Indole derivatives (e.g., isopropylindole in the target compound) contribute to π-π stacking interactions with aromatic residues in enzyme binding sites .
• Biological Implications :
  • Compounds with piperazine or piperidine side chains (e.g., 6c, S15 derivatives) may target GPCRs or ion channels .
  • Methylthio-benzyl groups (e.g., 8a) could modulate antimicrobial activity by disrupting bacterial membranes .

Biological Activity

The compound 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[1-(propan-2-yl)-1H-indol-4-yl]acetamide is a synthetic organic molecule notable for its complex structure, which includes a pyridazinone ring and a fluorophenyl group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of antibacterial, antifungal, and anti-inflammatory applications.

Structural Characteristics

• Molecular Formula : C23H21FN4O2
• Molecular Weight : 404.4 g/mol
• CAS Number : 1324083-71-7

The unique combination of functional groups in this compound enhances its reactivity and biological interactions, making it a promising candidate for further pharmacological studies.

Antibacterial and Antifungal Properties

Preliminary studies indicate that the compound exhibits significant antibacterial and antifungal activity. The presence of the pyridazinone structure is believed to enhance its interaction with biological targets, potentially leading to the inhibition of specific enzymes or modulation of receptor activity. For instance, compounds with similar pyridazinone structures have shown activity against various pathogens due to their ability to disrupt cellular processes essential for microbial survival .

Enzyme Inhibition

Research has demonstrated that derivatives of pyridazinones can act as inhibitors of key enzymes involved in various biological pathways. For example, compounds containing similar structural motifs have been evaluated for their inhibitory effects on monoamine oxidases (MAO-A and MAO-B), with some derivatives showing IC50 values in the low micromolar range, indicating potent enzyme inhibition . The specific mechanism of action often involves binding to the active site of these enzymes, thereby altering their activity and affecting downstream biological processes.

Study on Pyridazinone Derivatives

In a study focusing on the design and synthesis of pyridazinones, several derivatives were evaluated for their biological activities. Among these, one compound demonstrated an IC50 value of 0.013 µM against MAO-B, showcasing its potential as a therapeutic agent for conditions related to monoamine oxidase dysfunction . This highlights the importance of structural modifications in enhancing biological activity.

Anti-inflammatory Activity

Another study investigated the anti-inflammatory properties of pyridazinone derivatives. The compounds were tested against various cyclooxygenase (COX) isoforms and showed promising results in inhibiting COX-2, which is implicated in inflammatory responses. The most effective compounds exhibited low nanomolar inhibitory constants, indicating strong potential for development as anti-inflammatory agents .

Data Table: Summary of Biological Activities

Activity Type	IC50 Value (µM)	Target	Reference
MAO-B Inhibition	0.013	Monoamine Oxidase
COX-2 Inhibition	Low nM range	Cyclooxygenase
Antibacterial Activity	Variable	Various Bacteria
Antifungal Activity	Variable	Various Fungi

Q & A

Q. What synthetic routes are recommended for preparing this compound, and what reaction conditions are critical for optimizing yield and purity?

• Methodological Answer : The synthesis involves multi-step organic reactions, typically starting with condensation of fluorophenyl precursors with pyridazinone intermediates, followed by amide coupling with the indole derivative. Key steps include:

• Step 1 : Cyclization of 2-fluorophenylhydrazine with diketones to form the pyridazinone core under reflux in ethanol .
• Step 2 : Acetylation using chloroacetyl chloride in dichloromethane with triethylamine as a base .
• Step 3 : Coupling the intermediate with 1-(propan-2-yl)-1H-indol-4-amine via EDC/HOBt-mediated amide bond formation .
  Critical parameters:
• Temperature : 60–80°C for cyclization; room temperature for coupling.
• Solvent : Polar aprotic solvents (e.g., DMF) improve reaction efficiency .
• Catalysts : Use of Pd/C for hydrogenation in dehalogenation steps (if required) .

Q. Which analytical techniques are most effective for characterizing this compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : 1H/13C NMR confirms regiochemistry of the pyridazinone ring and indole substitution patterns. Aromatic protons typically appear at δ 7.2–8.5 ppm .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight (expected m/z ~435.4 for C23H20FN4O2) .
• HPLC-PDA : Assesses purity (>95% by reverse-phase C18 column, gradient elution with acetonitrile/water) .

Q. What preliminary biological screening assays are recommended for this compound?

• Methodological Answer :

• In vitro cytotoxicity : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC50 determination. Fluorophenyl analogs show activity in the 10–50 µM range .
• Enzyme inhibition : Screen against kinases (e.g., EGFR) using fluorescence-based assays. Pyridazinones often inhibit ATP-binding pockets .
• Solubility : Measure in PBS (pH 7.4) and DMSO; fluorinated derivatives typically have logP ~2.5–3.5 .

Advanced Research Questions

Q. How can structural modifications enhance this compound’s pharmacokinetic profile?

• Methodological Answer :

• Derivatization : Introduce hydrophilic groups (e.g., morpholine, ) to the indole or pyridazinone moiety to improve solubility.
• Prodrug design : Esterify the acetamide group for enhanced bioavailability .
• SAR Insights :

Modification	Impact	Reference
Fluorine at 2-position	Enhances metabolic stability
Propan-2-yl on indole	Reduces CYP450-mediated oxidation

Q. How can contradictions between in vitro and in vivo activity data be resolved?

• Methodological Answer :

• Assay Optimization :
• Use 3D cell cultures or patient-derived xenografts (PDX) to better mimic in vivo conditions .
• Adjust serum protein binding in vitro (e.g., add 40% fetal bovine serum) to mirror bioavailability .
• Mechanistic Studies :
• Perform RNA-seq on treated cells to identify off-target pathways. Pyridazinones may modulate apoptosis (e.g., Bcl-2 downregulation) .

Q. What strategies mitigate side reactions during large-scale synthesis?

• Methodological Answer :

• Process Optimization :
• Use flow chemistry for exothermic steps (e.g., cyclization) to control temperature .
• Employ scavenger resins (e.g., QuadraPure™) to remove unreacted intermediates .
• Byproduct Analysis :
• LC-MS/MS identifies common impurities (e.g., dehalogenated byproducts), guiding solvent selection (e.g., THF > DCM for coupling) .

Q. How does the fluorophenyl group influence target binding?

• Methodological Answer :

• Computational Modeling :
• Docking studies (AutoDock Vina) show the 2-fluorophenyl group occupies hydrophobic pockets in kinase domains (e.g., p38 MAPK) .
• Biophysical Assays :
• Surface plasmon resonance (SPR) reveals KD values of ~50 nM for fluorinated analogs vs. >500 nM for non-fluorinated derivatives .